Cas no 852145-34-7 (1-(4-chlorophenyl)-2-{5-(1H-indol-3-yl)-4-(2-methoxyethyl)-4H-1,2,4-triazol-3-ylsulfanyl}ethan-1-one)

• Product Name: 1-(4-chlorophenyl)-2-{5-(1H-indol-3-yl)-4-(2-methoxyethyl)-4H-1,2,4-triazol-3-ylsulfanyl}ethan-1-one
• CAS No: 852145-34-7
• MF: C₂₁H₁₉ClN₄O₂S
• MW: 426.919162034988
• CID: 6593712
• PubChem ID: 4346882
• Update Time: 2025-05-21

1-(4-chlorophenyl)-2-{5-(1H-indol-3-yl)-4-(2-methoxyethyl)-4H-1,2,4-triazol-3-ylsulfanyl}ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(4-chlorophenyl)-2-{5-(1H-indol-3-yl)-4-(2-methoxyethyl)-4H-1,2,4-triazol-3-ylsulfanyl}ethan-1-one
• SR-01000907553
• AKOS021647878
• 1-(4-chlorophenyl)-2-{[5-(1H-indol-3-yl)-4-(2-methoxyethyl)-4H-1,2,4-triazol-3-yl]sulfanyl}ethan-1-one
• CCG-29761
• 2-((5-(1H-indol-3-yl)-4-(2-methoxyethyl)-4H-1,2,4-triazol-3-yl)thio)-1-(4-chlorophenyl)ethanone
• F0653-0369
• SR-01000907553-1
• 1-(4-chlorophenyl)-2-[[5-(1H-indol-3-yl)-4-(2-methoxyethyl)-1,2,4-triazol-3-yl]sulfanyl]ethanone
• 852145-34-7
• 2-((5-(1H-indol-3-yl)-4-(2-methoxyethyl)-4H-1,2,4-triazol-3-yl)thio)-1-(4-chlorophenyl)ethan-1-one
• Ethanone, 1-(4-chlorophenyl)-2-[[5-(1H-indol-3-yl)-4-(2-methoxyethyl)-4H-1,2,4-triazol-3-yl]thio]-

• Inchi： 1S/C21H19ClN4O2S/c1-28-11-10-26-20(17-12-23-18-5-3-2-4-16(17)18)24-25-21(26)29-13-19(27)14-6-8-15(22)9-7-14/h2-9,12,23H,10-11,13H2,1H3
• InChI Key： ITCNYKNQDJUFSB-UHFFFAOYSA-N
• SMILES： C(=O)(C1=CC=C(Cl)C=C1)CSC1N(CCOC)C(C2C3=C(NC=2)C=CC=C3)=NN=1

Computed Properties

• Exact Mass: 426.0917247g/mol
• Monoisotopic Mass: 426.0917247g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 8
• Complexity: 549
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 98.1Ų

Additional information on 1-(4-chlorophenyl)-2-{5-(1H-indol-3-yl)-4-(2-methoxyethyl)-4H-1,2,4-triazol-3-ylsulfanyl}ethan-1-one

Compound CAS No. 852145-34-7: 1-(4-Chlorophenyl)-2-{5-(1H-indol-3-yl)-4-(2-methoxyethyl)-4H-1,2,4-triazol-3-ylsulfanyl}ethan-1-one

The compound with CAS No. 852145-34-7, named 1-(4-chlorophenyl)-2-{5-(1H-indol-3-yl)-4-(2-methoxyethyl)-4H-1,2,4-triazol-3-ylsulfanyl}ethan-1-one, is a highly specialized organic molecule with a complex structure and potential applications in various fields of chemistry and pharmacology. This compound is characterized by its intricate molecular architecture, which includes a chlorophenyl group, an indole moiety, and a triazole ring. These structural elements contribute to its unique chemical properties and reactivity.

Recent studies have highlighted the importance of such compounds in drug discovery and development. The presence of the indole ring is particularly significant, as it is a common structural motif in many bioactive molecules, including pharmaceutical agents. The triazole ring, on the other hand, is known for its ability to form hydrogen bonds and participate in various non-covalent interactions, making it a valuable component in medicinal chemistry.

The synthesis of this compound involves a series of carefully designed reactions that ensure the precise assembly of its constituent parts. Researchers have employed advanced techniques such as Suzuki coupling and Stille coupling to construct the molecule's core structure. These methods not only enhance the efficiency of the synthesis but also allow for greater control over the product's purity and stereochemistry.

In terms of biological activity, this compound has shown promising results in preliminary assays. It exhibits moderate inhibitory effects on certain enzymes, suggesting its potential as a lead compound for further optimization. Additionally, its interaction with cellular receptors has been studied using computational modeling techniques, providing insights into its binding affinity and selectivity.

The chlorophenyl group in the molecule plays a crucial role in modulating its pharmacokinetic properties. This group contributes to the compound's lipophilicity, which is essential for its absorption and distribution within biological systems. Furthermore, the methoxyethyl substituent on the triazole ring enhances solubility and stability, making it more amenable for use in vivo studies.

Recent advancements in analytical chemistry have enabled researchers to perform detailed characterization of this compound using techniques such as NMR spectroscopy and mass spectrometry. These analyses have confirmed the molecule's structural integrity and provided valuable information about its conformational flexibility.

Looking ahead, this compound represents a promising avenue for further exploration in the field of medicinal chemistry. Its unique combination of structural features makes it an attractive candidate for developing novel therapeutic agents. Ongoing research is focused on optimizing its bioavailability and minimizing potential off-target effects to enhance its suitability for clinical applications.

In conclusion, CAS No. 852145-34-7 stands out as a significant addition to the repertoire of advanced organic molecules with potential applications in drug discovery. Its intricate structure, combined with cutting-edge synthetic methodologies and biological insights, positions it as a key player in future research endeavors.